N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide

• IUPAC Name: N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H12FN3O3S/c19-15-9-8-12(10-16(15)22(24)25)20-18(26)21-17(23)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H2,20,21,23,26)
• InChI Key: INLQFXXVDIIXPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC(=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C18H12FN3O3S
• Molecular Weight: 369.4 g/mol

Description

N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide is a complex organic compound characterized by the presence of a naphthalene ring, a fluorinated nitrophenyl group, and a carbamothioyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide typically involves the reaction of 4-fluoro-3-nitrophenyl isocyanate with naphthalene-1-carboxamide. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or sodium borohydride for reduction reactions, and nucleophiles such as amines or thiols for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amine derivative, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-3-nitrophenyl isocyanate: A precursor used in the synthesis of N-[(4-fluoro-3-nitrophenyl)carbamothioyl]naphthalene-1-carboxamide.

N-[(4-Fluoro-3-nitrophenyl)carbamothioyl]propanamide: A structurally similar compound with different functional groups.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .